[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl](4-[1,2,4]triazolo[4,3-a]pyridin-3-ylpiperidino)methanone [2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl](4-[1,2,4]triazolo[4,3-a]pyridin-3-ylpiperidino)methanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC14976183
InChI: InChI=1S/C23H23N5O2S/c1-15-20(31-22(24-15)17-6-8-18(30-2)9-7-17)23(29)27-13-10-16(11-14-27)21-26-25-19-5-3-4-12-28(19)21/h3-9,12,16H,10-11,13-14H2,1-2H3
SMILES:
Molecular Formula: C23H23N5O2S
Molecular Weight: 433.5 g/mol

[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl](4-[1,2,4]triazolo[4,3-a]pyridin-3-ylpiperidino)methanone

CAS No.:

Cat. No.: VC14976183

Molecular Formula: C23H23N5O2S

Molecular Weight: 433.5 g/mol

* For research use only. Not for human or veterinary use.

[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl](4-[1,2,4]triazolo[4,3-a]pyridin-3-ylpiperidino)methanone -

Specification

Molecular Formula C23H23N5O2S
Molecular Weight 433.5 g/mol
IUPAC Name [2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
Standard InChI InChI=1S/C23H23N5O2S/c1-15-20(31-22(24-15)17-6-8-18(30-2)9-7-17)23(29)27-13-10-16(11-14-27)21-26-25-19-5-3-4-12-28(19)21/h3-9,12,16H,10-11,13-14H2,1-2H3
Standard InChI Key VWXCDJCFXPDGON-UHFFFAOYSA-N
Canonical SMILES CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C(=O)N3CCC(CC3)C4=NN=C5N4C=CC=C5

Introduction

Structural Features and Classification

  • Molecular Structure: The compound features a thiazole ring connected to a triazolopyridine moiety via a piperidino linker. This structure suggests potential biological activity due to the presence of nitrogen and sulfur atoms, which are common in pharmacologically active compounds.

  • Classification: It can be classified as a heterocyclic compound, specifically an aromatic heterocycle, due to the presence of multiple rings containing different elements.

Synthesis Approaches

The synthesis of complex organic molecules like 2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone typically involves multi-step processes. Techniques such as one-pot synthesis or flow chemistry can enhance efficiency and yield by allowing better control over reaction conditions like temperature and pressure.

Potential Biological Activities

While specific biological activities of this compound are not detailed, similar thiazole and triazole derivatives have shown promise in various therapeutic areas. For example, thiazole derivatives are known for their antimicrobial properties, and triazole derivatives have been explored for their antifungal and anti-inflammatory activities .

Characterization Techniques

Characterization of such compounds typically involves spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as chromatographic techniques like High-Performance Liquid Chromatography (HPLC). These methods provide essential data on the compound's structure, purity, and stability.

Research Implications

Given the complexity and potential biological activity of 2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanone, further research is warranted to explore its pharmacological properties. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.

Comparison with Similar Compounds

Compound NameStructure FeaturesBiological Activity
2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanoneThiazole ring with methoxy groupPotential pharmaceutical applications
N-{[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]carbonyl}glycineThiazole ring with glycine moietyPotential biological activities due to thiazole structure
2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-ylmethanoneCombination of thiazole and triazolopyridine structuresPotential for various biological activities

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator